Cas no 956156-96-0 (3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde)

• Product Name: 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde
• CAS No: 956156-96-0
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• CID: 6782018
• PubChem ID: 16431450
• Update Time: 2025-05-19

3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• STK818667
• 956156-96-0
• MCULE-8074753547
• 3-(4-(Allyloxy)-3-methylphenyl)-1-phenyl-1H-pyrazole-4-carbaldehyde
• 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde
• NS-05340
• 3-(3-methyl-4-prop-2-enoxyphenyl)-1-phenylpyrazole-4-carbaldehyde
• AKOS002232493
• CS-0365630

• Inchi： 1S/C20H18N2O2/c1-3-11-24-19-10-9-16(12-15(19)2)20-17(14-23)13-22(21-20)18-7-5-4-6-8-18/h3-10,12-14H,1,11H2,2H3
• InChI Key： REYXCXALWVJKFO-UHFFFAOYSA-N
• SMILES： O(CC=C)C1=CC=C(C=C1C)C1C(C=O)=CN(C2C=CC=CC=2)N=1

Computed Properties

• Exact Mass: 318.136827821g/mol
• Monoisotopic Mass: 318.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 44.1Ų

Additional information on 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde

Comprehensive Analysis of 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 956156-96-0)

The compound 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde (CAS No. 956156-96-0) is a highly specialized organic molecule with significant potential in pharmaceutical and material science applications. Its unique structure, featuring a pyrazole core substituted with a phenyl group and an aldehyde functionality, makes it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its role in developing novel drug candidates and functional materials.

One of the key reasons for the growing attention toward 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde is its relevance in medicinal chemistry. The pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, known for its anti-inflammatory, antimicrobial, and anticancer properties. The presence of the aldehyde group further enhances its reactivity, allowing for facile derivatization into a wide range of bioactive molecules. Recent studies have explored its potential as a precursor for kinase inhibitors, a hot topic in cancer research.

In addition to its pharmaceutical applications, this compound has garnered interest in the field of organic electronics. The conjugated system formed by the phenyl and pyrazole rings contributes to its electronic properties, making it a candidate for use in OLEDs (organic light-emitting diodes) and photovoltaic devices. With the global push toward sustainable energy solutions, researchers are actively investigating such materials for next-generation green technologies.

The synthesis of 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde typically involves multi-step organic reactions, including cross-coupling and oxidation processes. Advanced techniques like microwave-assisted synthesis have been employed to improve yield and reduce reaction times, addressing the demand for more efficient production methods. These innovations align with the broader trend of green chemistry, which emphasizes minimizing waste and energy consumption.

From a commercial perspective, the compound is available through specialized chemical suppliers, often listed under its CAS No. 956156-96-0. Its pricing and availability can vary depending on purity and scale, with bulk purchases being more cost-effective for industrial applications. For researchers, accessing high-quality samples is critical, as impurities can significantly impact experimental outcomes. This underscores the importance of sourcing from reputable vendors who provide detailed analytical certificates.

Looking ahead, the future of 3-[3-methyl-4-(prop-2-en-1-yloxy)phenyl]-1-phenyl-1H-pyrazole-4-carbaldehyde appears promising. Its dual utility in drug discovery and advanced materials positions it as a valuable asset in both academia and industry. As synthetic methodologies continue to evolve, we can expect further optimization of its production and expanded applications. For those interested in cutting-edge chemistry, this compound represents an exciting area of exploration.